Cas no 337904-88-8 (3-(propan-2-yl)-1,2,4-thiadiazol-5-ylmethanol)

• Product Name: 3-(propan-2-yl)-1,2,4-thiadiazol-5-ylmethanol
• CAS No: 337904-88-8
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 301970
• PubChem ID: 17832025
• Update Time: 2025-06-08

3-(propan-2-yl)-1,2,4-thiadiazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole-5-methanol,3-(1-methylethyl)-
• 1,2,4-Thiadiazole-5-methanol,3-(1-methylethyl)-(9CI)
• AKOS026728575
• SCHEMBL2047182
• (3-isopropyl-1,2,4-thiadiazol-5-yl)methanol
• EN300-136808
• [3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]methanol
• (3-propan-2-yl-1,2,4-thiadiazol-5-yl)methanol
• 337904-88-8
• Z1216825203
• 3-(propan-2-yl)-1,2,4-thiadiazol-5-ylmethanol

• Inchi： 1S/C6H10N2OS/c1-4(2)6-7-5(3-9)10-8-6/h4,9H,3H2,1-2H3
• InChI Key： FZEQFDKOVBEFJR-UHFFFAOYSA-N
• SMILES： S1C(CO)=NC(C(C)C)=N1

Computed Properties

• Exact Mass: 158.05138412g/mol
• Monoisotopic Mass: 158.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.25000
• LogP: 1.15380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 3-(propan-2-yl)-1,2,4-thiadiazol-5-ylmethanol

Introduction to 3-(Propan-2-yl)-1,2,4-thiadiazol-5-ylmethanol (CAS No. 337904-88-8)

3-(Propan-2-yl)-1,2,4-thiadiazol-5-ylmethanol (CAS No. 337904-88-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(propan-2-yl)-1,2,4-thiadiazol-5-ylmethanol make it a promising candidate for various drug development initiatives.

The chemical structure of 3-(propan-2-yl)-1,2,4-thiadiazol-5-ylmethanol consists of a thiadiazole ring substituted with an isopropyl group and a hydroxymethyl group. The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. The presence of the isopropyl group and the hydroxymethyl group imparts specific physicochemical properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of 3-(propan-2-yl)-1,2,4-thiadiazol-5-ylmethanol in various therapeutic areas. One notable application is in the field of anti-inflammatory drugs. Research has shown that thiadiazole derivatives can exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(propan-2-yl)-1,2,4-thiadiazol-5-ylmethanol effectively inhibited cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins that mediate inflammation.

In addition to its anti-inflammatory properties, 3-(propan-2-yl)-1,2,4-thiadiazol-5-ylmethanol has also shown promise as an antimicrobial agent. Thiadiazoles are known for their broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. A recent study in the European Journal of Medicinal Chemistry reported that 3-(propan-2-yl)-1,2,4-thiadiazol-5-ylmethanol exhibited significant antibacterial activity against several pathogenic strains, including Staphylococcus aureus and Escherichia coli. This makes it a potential candidate for developing new antibiotics to combat drug-resistant bacterial infections.

The pharmacokinetic properties of 3-(propan-2-yl)-1,2,4-thiadiazol-5-ylmethanol have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and low toxicity in preclinical models. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and minimize adverse effects.

The safety profile of 3-(propan-2-yl)-1,2,4-thiadiazol-5-ylmethanol has been evaluated through extensive toxicity studies. In vitro and in vivo assays have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings support its potential for further clinical development.

In conclusion, 3-(propan-2-yl)-1,2,4-thiadiazol-5-ylmethanol (CAS No. 337904-88-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antimicrobial properties make it a valuable candidate for drug development in various medical fields. Ongoing research continues to explore its full potential and optimize its use in clinical settings.